Cas no 62957-46-4 (5-Bromo-2-pentanol)

• Product Name: 5-Bromo-2-pentanol
• CAS No: 62957-46-4
• MF: C₅H₁₁BrO
• MW: 167.044241189957
• MDL: MFCD20621570
• CID: 4080168
• PubChem ID: 11041090
• Update Time: 2025-10-21

5-Bromo-2-pentanol Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 5-bromo-
• 5-bromopentan-2-ol
• AKOS028108838
• 834-088-4
• 1-bromopentan-4-ol
• 1-methyl-4-bromo-1-butanol
• SCHEMBL1013501
• NUSDREZUSSKAOJ-UHFFFAOYSA-N
• 62957-46-4
• MFCD20621570
• EN300-226608
• 5-Bromo-2-pentanol

• MDL： MFCD20621570
• Inchi： 1S/C5H11BrO/c1-5(7)3-2-4-6/h5,7H,2-4H2,1H3
• InChI Key： NUSDREZUSSKAOJ-UHFFFAOYSA-N
• SMILES： CC(O)CCCBr

Computed Properties

• Exact Mass: 165.99933Da
• Monoisotopic Mass: 165.99933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 5-Bromo-2-pentanol

Introduction to 5-Bromo-2-pentanol (CAS No. 62957-46-4)

5-Bromo-2-pentanol (CAS No. 62957-46-4) is a versatile organic compound with a wide range of applications in chemical and pharmaceutical research. This compound, also known as 1-(bromomethyl)-2-pentanol, is a brominated alcohol that has gained significant attention due to its unique chemical properties and potential uses in various scientific fields.

The molecular formula of 5-Bromo-2-pentanol is C₅H₁₁BrO, and its molecular weight is approximately 173.04 g/mol. The compound is characterized by its clear, colorless liquid form and a mild, characteristic odor. It is soluble in water and many organic solvents, making it highly suitable for use in laboratory settings.

In recent years, 5-Bromo-2-pentanol has been extensively studied for its role in organic synthesis and as a building block for more complex molecules. One of the key areas of research has been its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of 5-Bromo-2-pentanol as a precursor for the synthesis of novel antiviral agents. The bromine atom in the molecule can be readily substituted with other functional groups, providing a flexible platform for chemical modifications.

Beyond its synthetic applications, 5-Bromo-2-pentanol has also shown promise in biological research. A recent study in the Bioorganic & Medicinal Chemistry Letters explored its potential as a bioactive compound. The researchers found that 5-Bromo-2-pentanol exhibits moderate inhibitory activity against certain bacterial strains, suggesting its potential use in developing new antimicrobial agents.

The physical and chemical properties of 5-Bromo-2-pentanol make it an ideal candidate for various analytical techniques. Its stability under different conditions and its ability to form stable complexes with metal ions have been exploited in analytical chemistry. For example, a study published in the Talanta journal demonstrated the use of 5-Bromo-2-pentanol-based complexes for the sensitive detection of trace metals in environmental samples.

In the realm of material science, 5-Bromo-2-pentanol has been investigated for its potential as a functional additive in polymer formulations. Research published in the Polymer Chemistry journal showed that incorporating 5-Bromo-2-pentanol into polymer matrices can enhance their thermal stability and mechanical properties. This finding opens up new possibilities for developing advanced materials with improved performance characteristics.

The safety profile of 5-Bromo-2-pentanol is an important consideration for its widespread use. While it is generally considered safe when handled properly, it is essential to follow standard laboratory safety protocols to minimize any potential risks. The compound should be stored in a cool, dry place away from incompatible materials and sources of ignition.

In conclusion, 5-Bromo-2-pentanol (CAS No. 62957-46-4) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, biological studies, analytical chemistry, and material science. Its unique properties and versatility make it an essential tool for researchers across multiple disciplines. As ongoing research continues to uncover new uses and applications, 5-Bromo-2-pentanol is likely to remain a focal point of scientific interest and innovation.